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Compound of Interest

Compound Name: 2,3-Dichloropropionamide

CAS No.: 19433-84-2

Cat. No.: B092940

Get Quote

Application Note & Technical Guide

Executive Summary
2,3-Dichloropropionamide (CAS: 19433-84-2) is a halogenated aliphatic amide frequently

utilized as a building block in the synthesis of agrochemicals and pharmaceutical

intermediates. While valuable for its reactivity, this compound presents specific hazards

including acute oral toxicity, severe eye irritation, and the potential for dehydrohalogenation

(release of HCl) under thermal or basic stress.

This guide moves beyond generic safety advice to provide a causal, mechanism-based

protocol for handling 2,3-Dichloropropionamide. By treating the handling process as a

validated system—where every control measure is verified before operation—researchers can

ensure reproducibility and safety.

Chemical Hazard Profile & Identity
Understanding the intrinsic properties of 2,3-Dichloropropionamide is prerequisite to

designing safe engineering controls.
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Physicochemical Properties
Property Value Relevance to Safety

CAS Number 19433-84-2
Unique identifier for SDS

verification.

Molecular Formula C₃H₅Cl₂NO
Halogenated amide structure

implies potential for hydrolysis.

Molecular Weight 141.98 g/mol -

Physical State Solid (Crystalline Powder)
Risk of dust generation and

inhalation.

Melting Point 106°C - 111°C

Thermal stability limit; avoid

heating near this range in open

systems.

Solubility Soluble in Methanol, DMSO
Solvent choice affects skin

permeation rates.

GHS Hazard Classification
Based on authoritative Safety Data Sheets (TCI America, PubChem), the compound is

classified as follows:

Acute Toxicity, Oral (Category 3): Toxic if swallowed (H301).[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation (H315).[2][3]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation (H319).[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]
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Mechanistic Insight: The alpha-chloro amide motif renders the carbon-chlorine bond susceptible

to nucleophilic attack. In biological systems, this alkylating potential drives its toxicity. In the lab,

this same reactivity means it can rapidly sensitize skin proteins.

Engineering Controls & Personal Protective
Equipment (PPE)[5]
Reliance on PPE alone is a failure of protocol design. The primary barrier must be engineering

controls.

The "Zone of Control" Strategy
The following diagram illustrates the hierarchy of containment required for 2,3-
Dichloropropionamide.
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Figure 1: Hierarchy of containment. Safety relies on the integrity of the Primary and Secondary

layers before PPE is engaged.

PPE Specifications[5][6][7][8]
Respiratory: Handling the powder requires a NIOSH N95 (minimum) or P100 respirator if

outside a glovebox. Once in solution, a fume hood is sufficient.

Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory. Face shields are

recommended during scale-up (>10g).

Hand Protection (Critical):

Material: Nitrile (minimum 5 mil thickness).
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Protocol: Double-gloving is required.[5] The outer glove should be changed immediately

upon contamination.

Validation: Inspect gloves for pinholes by inflating them with air prior to use.

Standard Operating Procedure (SOP): Synthesis &
Handling
This protocol utilizes a "Self-Validating" approach. You must confirm specific conditions

(Checkpoints) before proceeding to the next step.

Pre-Operational Validation
Airflow Check: Verify fume hood face velocity is between 0.4 – 0.6 m/s using a vane

anemometer or the hood's digital monitor.

Neutralization Prep: Prepare a beaker of saturated Sodium Bicarbonate (NaHCO₃) solution.

This will be used to neutralize any immediate minor spills or contaminated spatulas.

Weighing and Solubilization Workflow

Start: Storage
(Cool, Dry, Dark)

Weighing
(Static Control)

 Transport in
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(Solid Addition)

 Use Anti-Static
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 Quench & Dispose
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Figure 2: Operational workflow for handling 2,3-Dichloropropionamide. Note the feedback

loop for spill management.

Detailed Steps
Static Control (Weighing): 2,3-Dichloropropionamide is a crystalline powder prone to static

charge.

Action: Use an anti-static gun on the weighing boat and spatula before dispensing.

Why: Static discharge can scatter toxic powder outside the balance enclosure.
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Solubilization:

Action: Add the solid to the solvent, not vice-versa.

Caution: Avoid strong bases (e.g., NaOH, KOH) during initial dissolution unless intended

for immediate reaction.

Mechanism:[6] Strong bases can trigger dehydrohalogenation, releasing HCl gas or

causing rapid polymerization/decomposition.

Reaction Monitoring:

Maintain temperature <50°C unless reflux is required.

Monitor pH. A rapid drop in pH indicates decomposition (HCl release).

Emergency Response Protocols
In the event of exposure, immediate action is required.[2][7] Do not wait for medical personnel

to arrive before initiating First Aid.

Spill Response Decision Tree

Spill Detected

State?

Powder/Solid

 Dry

Solution

 Wet

1. Dampen paper towel
2. Wipe gently (No Dust)

3. Double Bag

1. Absorb (Vermiculite)
2. Do NOT use Water
3. Neutralize Surface
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Figure 3: Decision logic for spill remediation. Note the restriction on using water for liquid spills

to prevent spreading.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.

Skin Contact: Wash with soap and water for 15 minutes. Isolate contaminated clothing in a

sealed bag.

Eye Contact: Rinse cautiously with water for several minutes.[4][6][8] Remove contact lenses

if present and easy to do.[4][8] Get immediate medical attention.

Ingestion:Rinse mouth. Do NOT induce vomiting. Immediately call a Poison Center.[2][6][7]

Waste Management
Disposal must comply with local environmental regulations (e.g., RCRA in the US).

Segregation: Collect in a container marked "Halogenated Organic Waste."

Incompatibilities: Do NOT mix with strong oxidizing agents (e.g., Nitric Acid) or strong alkalis

in the waste stream.

Risk:[2][6][9] Mixing with alkalis can generate heat and gas in the waste drum.

Labeling: Clearly label the waste container with "Toxic" and "Irritant" pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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